Cas no 1215295-99-0 (Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate)
1215295-99-0 structure
Product Name:Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate
CAS No:1215295-99-0
MF:C8H10N2O3
MW:182.176601886749
MDL:MFCD14702895
CID:1072931
PubChem ID:46779044
Update Time:2025-04-20
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate
- Ambcb4040116
- BBL015910
- KB-256013
- STL170041
- 1H-pyrazole-1-propanoic acid, 4-formyl-, methyl ester
- AKOS005174165
- methyl 3-(4-formylpyrazol-1-yl)propanoate
- DTXSID70675466
- 1215295-99-0
- ALBB-013441
- MFCD14702895
- CS-0374159
- VS-05072
- METHYL3-(4-FORMYL-1H-PYRAZOL-1-YL)PROPANOATE
- methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate(SALTDATA: FREE)
- EN300-731093
-
- MDL: MFCD14702895
- Inchi: 1S/C8H10N2O3/c1-13-8(12)2-3-10-5-7(6-11)4-9-10/h4-6H,2-3H2,1H3
- InChI Key: VXSYKQAXEHHTDO-UHFFFAOYSA-N
- SMILES: O(C)C(CCN1C=C(C=O)C=N1)=O
Computed Properties
- Exact Mass: 182.06914219g/mol
- Monoisotopic Mass: 182.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 61.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 323.8±22.0 °C at 760 mmHg
- Flash Point: 149.6±22.3 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M324258-10mg |
Methyl 3-(4-Formyl-1H-pyrazol-1-yl)propanoate |
1215295-99-0 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M324258-50mg |
Methyl 3-(4-Formyl-1H-pyrazol-1-yl)propanoate |
1215295-99-0 | 50mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M324258-100mg |
Methyl 3-(4-Formyl-1H-pyrazol-1-yl)propanoate |
1215295-99-0 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Chemenu | CM275769-1g |
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate |
1215295-99-0 | 95% | 1g |
$351 | 2023-02-03 | |
| abcr | AB267411-500 mg |
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate; 95% |
1215295-99-0 | 500MG |
€313.80 | 2022-03-25 | ||
| abcr | AB267411-1 g |
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate; 95% |
1215295-99-0 | 1g |
€373.00 | 2022-03-25 | ||
| abcr | AB267411-5 g |
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate; 95% |
1215295-99-0 | 5g |
€965.00 | 2022-03-25 | ||
| Chemenu | CM275769-1g |
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate |
1215295-99-0 | 95% | 1g |
$351 | 2021-08-18 | |
| abcr | AB267411-500mg |
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate, 95%; . |
1215295-99-0 | 95% | 500mg |
€333.00 | 2024-04-20 | |
| abcr | AB267411-1g |
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate, 95%; . |
1215295-99-0 | 95% | 1g |
€397.00 | 2024-04-20 |
Methyl 3-(4-formyl-1H-pyrazol-1-yl)propanoate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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